Cas no 1642892-72-5 (3-(4-ethynylphenyl)propan-1-amine)

• Product Name: 3-(4-ethynylphenyl)propan-1-amine
• CAS No: 1642892-72-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 5851848
• PubChem ID: 165612944
• Update Time: 2025-09-23

3-(4-ethynylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethynylphenyl)propan-1-amine
• EN300-1758074
• 1642892-72-5

• Inchi： 1S/C11H13N/c1-2-10-5-7-11(8-6-10)4-3-9-12/h1,5-8H,3-4,9,12H2
• InChI Key： HQXHCXHTBQIJHC-UHFFFAOYSA-N
• SMILES： NCCCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-ethynylphenyl)propan-1-amine

Introduction to 3-(4-ethynylphenyl)propan-1-amine (CAS No. 1642892-72-5)

3-(4-ethynylphenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1642892-72-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylpropylamine derivatives, characterized by its unique structural motif featuring an ethynyl group attached to a phenyl ring, which is further linked to a propylamine moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 3-(4-ethynylphenyl)propan-1-amine exhibits a conjugated system due to the phenyl ring and the ethynyl substituent, which can participate in various chemical transformations such as metal-catalyzed coupling reactions. This feature has been exploited in synthetic chemistry for the construction of more complex molecules, including heterocyclic compounds and biaryl structures. The propylamine portion of the molecule introduces basicity, which can be leveraged in designing ligands for metal complexes or in modulating pharmacokinetic properties of drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. 3-(4-ethynylphenyl)propan-1-amine has emerged as a promising candidate in this area due to its ability to interact with specific PPIs through its aromatic and basic moieties. Studies have demonstrated its potential in disrupting aberrant protein interactions associated with diseases such as cancer and inflammation.

One of the most compelling aspects of 3-(4-ethynylphenyl)propan-1-amine is its versatility in drug design. The ethynyl group can undergo Sonogashira coupling reactions, allowing for the facile introduction of additional aromatic or heteroaromatic units. This reactivity has been utilized to generate libraries of derivatives with tailored biological activities. For instance, researchers have synthesized analogs of this compound that exhibit potent inhibitory effects on kinases and other enzymes implicated in signal transduction pathways.

The pharmacological profile of 3-(4-ethynylphenyl)propan-1-amine has been extensively investigated in vitro and in vivo. Preclinical studies have revealed its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory cascades. Additionally, its ability to interact with membrane receptors has been explored, suggesting possible applications in central nervous system disorders. The compound's favorable pharmacokinetic properties, including reasonable solubility and metabolic stability, further enhance its attractiveness as a drug development candidate.

The synthesis of 3-(4-ethynylphenyl)propan-1-amine involves multi-step organic transformations, beginning with the preparation of 4-vinylaniline followed by reduction and subsequent functionalization. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies highlight the compound's importance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing derivatives of 3-(4-ethynylphenyl)propan-1-amine. Molecular docking studies have identified novel scaffolds with enhanced binding affinity to target proteins. These computational approaches complement experimental efforts by providing insights into structure-activity relationships (SARs), thereby expediting the discovery process.

The industrial significance of 3-(4-ethynylphenyl)propan-1-amine extends beyond academic research. Pharmaceutical companies are increasingly investing in high-throughput screening (HTS) platforms to identify lead compounds for therapeutic development. 3-(4-ethynylphenyl)propan-1-amine serves as a key intermediate in these HTS campaigns due to its structural complexity and potential biological activity.

In conclusion, 3-(4-ethynylphenyl)propan-1-amine (CAS No. 1642892-72-5) represents a fascinating compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, coupled with its reactivity and biological potential, make it a valuable asset for chemists and biologists working on next-generation therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play pivotal roles in addressing unmet medical needs.